4-acetamido-N-cyclooctylbenzamide

• IUPAC Name: 4-acetamido-N-cyclooctylbenzamide
• InChI: InChI=1S/C17H24N2O2/c1-13(20)18-16-11-9-14(10-12-16)17(21)19-15-7-5-3-2-4-6-8-15/h9-12,15H,2-8H2,1H3,(H,18,20)(H,19,21)
• InChI Key: OINVKVNNCGIUJF-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)C(=O)NC2CCCCCCC2
• Molecular Formula: C17H24N2O2
• Molecular Weight: 288.4 g/mol

Description

4-Acetamido-N-cyclooctylbenzamide is a benzamide derivative featuring an acetamido group at the para-position of the benzene ring and a cyclooctylamine moiety linked via an amide bond. The cyclooctyl substituent distinguishes it from smaller cyclic amines (e.g., cyclopentyl or cyclohexyl derivatives), likely influencing lipophilicity, steric bulk, and intermolecular interactions . This article leverages structurally related compounds to infer comparative properties and behaviors.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-acetamido-N-cyclooctylbenzamide typically involves the acylation of aniline derivatives followed by the introduction of the cyclooctyl group. One common method involves the reaction of 4-aminobenzamide with acetic anhydride to form 4-(acetylamino)benzamide. This intermediate is then reacted with cyclooctylamine under suitable conditions to yield the final product.

Industrial Production Methods

Industrial production of 4-acetamido-N-cyclooctylbenzamide may involve similar synthetic routes but on a larger scale. The process would typically be optimized for higher yields and purity, involving the use of advanced techniques such as continuous flow reactors and automated synthesis systems.

Chemical Reactions Analysis

Types of Reactions

4-acetamido-N-cyclooctylbenzamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The acetylamino group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents such as potassium permanganate or chromium trioxide can be used.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride are typically employed.

Substitution: Various nucleophiles can be used for substitution reactions, depending on the desired product.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield corresponding carboxylic acids or ketones, while reduction may produce amines or alcohols.

Scientific Research Applications

4-acetamido-N-cyclooctylbenzamide has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including enzyme inhibition and receptor binding.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-acetamido-N-cyclooctylbenzamide involves its interaction with specific molecular targets. The compound may inhibit certain enzymes or bind to specific receptors, thereby modulating biological pathways. Detailed studies are required to elucidate the exact molecular targets and pathways involved.

Comparison with Similar Compounds

Structural Comparison with Similar Compounds

Key analogs and their structural distinctions are outlined below:

Compound Name	Substituents/Modifications	Molecular Weight (g/mol)	Key Features	Evidence ID
4-Acetamido-N-cyclopentylbenzamide	Cyclopentyl group instead of cyclooctyl	Not reported	Smaller ring size reduces steric bulk
2-(N-Allylacetamido)-N-(4-chlorobenzyl)-2-(4-methoxyphenyl)acetamide	Chlorobenzyl, allyl, methoxyphenyl groups	386.871	Multi-substituted; polar chloro/methoxy groups enhance polarity
4-Acetamido-N-(4-acetylphenyl)-5-chloro-2-methoxybenzamide	Acetylphenyl, chloro, methoxy substituents	Not reported	Electron-withdrawing groups modulate reactivity
Methyl 4-acetamido-5-chloro-2-methoxybenzoate	Ester group instead of amide; chloro/methoxy	Not reported	Esterification alters solubility and stability
4-Acetamido-3-nitrobenzamide	Nitro group at meta-position	Not reported	Nitro group increases reactivity and acidity

Key Observations :

• Substituent Effects : Chloro, methoxy, and nitro groups enhance polarity and electron-withdrawing effects, influencing solubility and chemical reactivity .

Implications for Target Compound :

• The cyclooctyl group may necessitate longer reaction times or elevated temperatures due to steric constraints.
• Amide bond formation (e.g., via coupling reagents) is a plausible route, but yields could be lower compared to less hindered analogs.

Physicochemical Properties

Comparative data for selected analogs:

Compound Name	Melting Point (°C)	Rf Value (TLC)	Spectral Data Highlights	Evidence ID
2-(N-Allylacetamido)-N-(4-chlorobenzyl)-...	124.9–125.4	0.3 (EtOAc:PE)	NMR: δ 7.25–6.65 (aromatic H), IR: 3284 cm⁻¹ (N–H)
4-Acetamido-3-nitrobenzamide	Not reported	Not reported	IR: Nitro stretches (~1520 cm⁻¹)

Analysis :

• Melting Points : The target compound’s cyclooctyl group may lower melting points compared to rigid, planar analogs (e.g., chlorobenzyl derivatives in ).
• Polarity: The absence of polar substituents (e.g., chloro, nitro) in the target compound suggests lower polarity, aligning with higher Rf values in nonpolar solvents.